Cas no 1251561-50-8 (2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1251561-50-8
• MF: C₁₂H₁₁F₂NO₃S₂
• MW: 319.347447633743
• CID: 5802435
• PubChem ID: 52992630
• Update Time: 2025-08-05

2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(2-hydroxy-2-thiophen-3-ylethyl)benzenesulfonamide
• 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• 2,6-difluoro-N-(2-hydroxy-2-(thiophen-3-yl)ethyl)benzenesulfonamide
• 1251561-50-8
• VU0524762-1
• AKOS024523506
• F5857-1326

• Inchi： 1S/C12H11F2NO3S2/c13-9-2-1-3-10(14)12(9)20(17,18)15-6-11(16)8-4-5-19-7-8/h1-5,7,11,15-16H,6H2
• InChI Key： SYMSEVAKDLEKET-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2C=CSC=2)(=O)=O)=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 319.01484188g/mol
• Monoisotopic Mass: 319.01484188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Additional information on 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

Introduction to 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS No. 1251561-50-8)

2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS No. 1251561-50-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzene ring substituted with two fluorine atoms, a sulfonamide group, and a thiophene-containing side chain. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide can be represented as follows: C₁₄H₁₃F₂NOS₂. The presence of the fluorine atoms and the thiophene ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The hydroxyl group and the sulfonamide moiety further enhance its solubility and reactivity, making it a versatile candidate for drug development.

In recent years, 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide has also demonstrated potential as an antitumor agent. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This ability to selectively target cancer cells while sparing normal cells is highly desirable in oncology and has led to increased interest in its development as an anticancer drug.

The pharmacokinetic properties of 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide have also been investigated to ensure its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug efficacy and patient compliance. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

In terms of clinical development, several phase I and II trials have been conducted to evaluate the safety and efficacy of 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide. Preliminary results from these trials have been promising, with patients showing significant improvements in disease symptoms and quality of life. However, further research is needed to fully understand its long-term effects and to optimize dosing regimens.

The synthesis of 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide involves several steps, including the preparation of the thiophene-containing side chain and the subsequent coupling with the sulfonamide moiety. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its large-scale production for clinical trials and commercialization.

In conclusion, 2,6-difluoro-N-[2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS No. 1251561-50-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.